Cas no 30031-65-3 (Oxiranecarbothioicacid, 3-phenyl-, S-phenyl ester, trans- (9CI))
30031-65-3 structure
Product Name:Oxiranecarbothioicacid, 3-phenyl-, S-phenyl ester, trans- (9CI)
CAS No:30031-65-3
MF:C15H12O2S
MW:256.319582939148
CID:322206
PubChem ID:289622
Update Time:2025-04-19
Oxiranecarbothioicacid, 3-phenyl-, S-phenyl ester, trans- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Oxiranecarbothioicacid, 3-phenyl-, S-phenyl ester, trans- (9CI)
- S-phenyl 3-phenyloxirane-2-carbothioate
- NSC151805
- NSC-151805
- 30031-65-3
- DTXSID60302537
-
- Inchi: 1S/C15H12O2S/c16-15(18-12-9-5-2-6-10-12)14-13(17-14)11-7-3-1-4-8-11/h1-10,13-14H
- InChI Key: QUONRMYWNSQNNX-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C(C1C(C2C=CC=CC=2)O1)=O
Computed Properties
- Exact Mass: 256.05586
- Monoisotopic Mass: 256.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 54.9Ų
Experimental Properties
- PSA: 29.6
Oxiranecarbothioicacid, 3-phenyl-, S-phenyl ester, trans- (9CI) Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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